Cas no 21123-87-5 (3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(4-methoxyphenyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(4-methoxyphenyl)-
• CAS No: 21123-87-5
• MF: C₉H₁₀N₄OS
• MW: 222.266899585724
• CID: 1402345
• Update Time: 2024-08-15

3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(4-methoxyphenyl)-

• Inchi： 1S/C9H10N4OS/c1-14-7-4-2-6(3-5-7)13-8(10)11-12-9(13)15/h2-5H,1H3,(H2,10,11)(H,12,15)
• InChI Key： YCWSGWDOHJIMAB-UHFFFAOYSA-N
• SMILES： N1=C(N)N(C2=CC=C(OC)C=C2)C(=S)N1

Computed Properties

• Exact Mass: 222.0577

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Melting Point: 265 °C
• Boiling Point: 369.3±44.0 °C(Predicted)
• PSA: 62.88
• pka: 8.14±0.20(Predicted)